Cas no 1219977-22-6 (3-[2-(2-Ethoxyethoxy)ethyl]pyrrolidine)

• Product Name: 3-[2-(2-Ethoxyethoxy)ethyl]pyrrolidine
• CAS No: 1219977-22-6
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 1070628
• PubChem ID: 53409487
• Update Time: 2025-08-02

3-[2-(2-Ethoxyethoxy)ethyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-[2-(2-Ethoxyethoxy)ethyl]pyrrolidine
• AKOS006337038
• 3-(2-(2-Ethoxyethoxy)ethyl)pyrrolidine
• 1219977-22-6
• DTXSID80696405

• MDL： MFCD13562896
• Inchi： 1S/C10H21NO2/c1-2-12-7-8-13-6-4-10-3-5-11-9-10/h10-11H,2-9H2,1H3
• InChI Key： BCEUANORCVUCSI-UHFFFAOYSA-N
• SMILES： O(CCOCC)CCC1CNCC1

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-[2-(2-Ethoxyethoxy)ethyl]pyrrolidine

Research Brief on 3-[2-(2-Ethoxyethoxy)ethyl]pyrrolidine (CAS: 1219977-22-6): Recent Advances and Applications

3-[2-(2-Ethoxyethoxy)ethyl]pyrrolidine (CAS: 1219977-22-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrrolidine core and ethoxyethoxy side chain, has recently emerged as a key intermediate in the synthesis of novel therapeutic agents. Recent studies have highlighted its potential in drug discovery, particularly in the development of modulators for G protein-coupled receptors (GPCRs) and other membrane-bound targets.

One of the most notable applications of 3-[2-(2-Ethoxyethoxy)ethyl]pyrrolidine is its role as a building block in the synthesis of small-molecule inhibitors targeting inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of potent and selective inhibitors of interleukin-1 receptor-associated kinase 4 (IRAK4), a critical mediator of inflammation. The study reported that derivatives of this compound exhibited nanomolar potency and favorable pharmacokinetic profiles in preclinical models, suggesting potential for further development as anti-inflammatory agents.

In addition to its applications in inflammation, recent research has explored the use of 3-[2-(2-Ethoxyethoxy)ethyl]pyrrolidine in the field of oncology. A 2022 paper in Bioorganic & Medicinal Chemistry Letters described its incorporation into a series of novel kinase inhibitors targeting the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer. The study found that these inhibitors demonstrated promising activity against a panel of cancer cell lines, with improved selectivity compared to existing therapeutics. The authors attributed this enhanced selectivity to the unique physicochemical properties imparted by the ethoxyethoxy side chain.

Beyond its therapeutic potential, 3-[2-(2-Ethoxyethoxy)ethyl]pyrrolidine has also been investigated for its utility in chemical biology tools. A 2023 study in ACS Chemical Biology reported its use in the development of fluorescent probes for studying lipid-protein interactions. The researchers utilized the compound's amphiphilic nature to create probes that could selectively label lipid rafts in live cells, providing new insights into membrane dynamics. This application underscores the versatility of this compound in both drug discovery and basic research.

Looking ahead, the continued exploration of 3-[2-(2-Ethoxyethoxy)ethyl]pyrrolidine and its derivatives is expected to yield further breakthroughs in drug discovery. Ongoing studies are investigating its potential in central nervous system (CNS) disorders, with preliminary data suggesting activity against neurotransmitter transporters. As research progresses, this compound is likely to remain a focal point in the development of next-generation therapeutics, offering both synthetic versatility and biological relevance.